macrocarpal H
macrocarpal H
Brand Name:
Vulcanchem
CAS No.:
179388-53-5
VCID:
VC0241832
InChI:
InChI=1S/C28H40O6/c1-15(2)11-18(23-25(32)19(13-29)24(31)20(14-30)26(23)33)21-8-7-16(3)22-12-17(27(4,5)34)9-10-28(21,22)6/h13-15,17-18,21-22,31-34H,3,7-12H2,1-2,4-6H3/t17-,18?,21+,22+,28+/m1/s1
SMILES:
CC(C)CC(C1CCC(=C)C2C1(CCC(C2)C(C)(C)O)C)C3=C(C(=C(C(=C3O)C=O)O)C=O)O
Molecular Formula:
C28H40O6
Molecular Weight:
472.6 g/mol
macrocarpal H
CAS No.: 179388-53-5
Main Products
VCID: VC0241832
Molecular Formula: C28H40O6
Molecular Weight: 472.6 g/mol
| CAS No. | 179388-53-5 |
|---|---|
| Product Name | macrocarpal H |
| Molecular Formula | C28H40O6 |
| Molecular Weight | 472.6 g/mol |
| IUPAC Name | 5-[1-[(1S,4aS,6R,8aS)-6-(2-hydroxypropan-2-yl)-8a-methyl-4-methylidene-1,2,3,4a,5,6,7,8-octahydronaphthalen-1-yl]-3-methylbutyl]-2,4,6-trihydroxybenzene-1,3-dicarbaldehyde |
| Standard InChI | InChI=1S/C28H40O6/c1-15(2)11-18(23-25(32)19(13-29)24(31)20(14-30)26(23)33)21-8-7-16(3)22-12-17(27(4,5)34)9-10-28(21,22)6/h13-15,17-18,21-22,31-34H,3,7-12H2,1-2,4-6H3/t17-,18?,21+,22+,28+/m1/s1 |
| Standard InChIKey | OOAOETHJYYAVCC-XWWMBYKISA-N |
| Isomeric SMILES | CC(C)CC([C@@H]1CCC(=C)[C@H]2[C@]1(CC[C@H](C2)C(C)(C)O)C)C3=C(C(=C(C(=C3O)C=O)O)C=O)O |
| SMILES | CC(C)CC(C1CCC(=C)C2C1(CCC(C2)C(C)(C)O)C)C3=C(C(=C(C(=C3O)C=O)O)C=O)O |
| Canonical SMILES | CC(C)CC(C1CCC(=C)C2C1(CCC(C2)C(C)(C)O)C)C3=C(C(=C(C(=C3O)C=O)O)C=O)O |
| Appearance | Yellow powder |
| Synonyms | macrocarpal H |
| PubChem Compound | 177345 |
| Last Modified | Nov 11 2021 |
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